4-Bromo-2-methyl-quinolin-8-ol

• Molecular Formula: C10H8BrNO
• Molecular Weight: 238.08 g/mol
• IUPAC Name: 4-bromo-2-methylquinolin-8-ol
• InChI: InChI=1S/C10H8BrNO/c1-6-5-8(11)7-3-2-4-9(13)10(7)12-6/h2-5,13H,1H3
• InChI Key: AXGSNPLUVDMZAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=CC=C(C2=N1)O)Br

Description

4-Bromo-2-methyl-quinolin-8-ol is a useful research compound. Its molecular formula is C10H8BrNO and its molecular weight is 238.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

BBr3 (1 M in DCM, 108 mL, 108 mmol) was added dropwise to a stirred solution of 4-bromo-8-methoxy-2-methyl-quinoline (7.8 g, 31 mmol) and triisopropyl-silane (6.2 mL, 31 mmol) in anhydrous DCM (300 mL) at −80° C. The reaction mixture was allowed to warm to room temperature over 4 h. The reaction mixture was then concentrated in vacuo and the residue was partitioned between DCM (300 mL), water (50 mL), and concentrated aqueous NH3 (20 mL). The aqueous layer was extracted with DCM (2×300 mL). The combined organic layers were dried over Na2SO4, filtered, and concentrated in vacuo. The residue was purified by flash chromatography on silica gel (elution with DCM/EA 10:1) to give the title compound. MS (m/z): 238.3 [M+H+].